Cas no 18628-73-4 (Phosphonothioic acid,methyl-, O,O-dibutyl ester (7CI,8CI,9CI))

Phosphonothioic acid,methyl-, O,O-dibutyl ester (7CI,8CI,9CI) structure
18628-73-4 structure
Product Name:Phosphonothioic acid,methyl-, O,O-dibutyl ester (7CI,8CI,9CI)
CAS No:18628-73-4
MF:C9H21O2PS
MW:224.300602674484
CID:223479
PubChem ID:305792
Update Time:2025-04-19

Phosphonothioic acid,methyl-, O,O-dibutyl ester (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonothioic acid,methyl-, O,O-dibutyl ester (7CI,8CI,9CI)
    • AC1L77LS
    • Ambcb5115906
    • dibutoxy-methyl-sulfanylidene-
    • Di-n-butyl-methylphosphonothionat
    • methyl-thiophosphonic acid O,O'-dibutyl ester
    • Methylthiophosphonsaeure-dibutylester
    • Methyl-thiophosphonsaeure-O,O'-dibutylester
    • Methyl-thiophosphonsaeure-O,O-dibutylester
    • NSC202855
    • O,O-dibutyl methylphosphonothioate
    • 18628-73-4
    • DTXSID70308262
    • dibutoxy-methyl-sulfanylidene-lambda5-phosphane
    • NSC-202855
    • Inchi: 1S/C9H21O2PS/c1-4-6-8-10-12(3,13)11-9-7-5-2/h4-9H2,1-3H3
    • InChI Key: FCOHOEULLNQVHS-UHFFFAOYSA-N
    • SMILES: S=P(C)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 224.09998808g/mol
  • Monoisotopic Mass: 224.09998808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 50.6Ų
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